Cas no 10252-51-4 (1-(4-nitrophenyl)-3,5-diphenylpyrazole)

• Product Name: 1-(4-nitrophenyl)-3,5-diphenylpyrazole
• CAS No: 10252-51-4
• MF: C₂₁H₁₅N₃O₂
• MW: 341.362704515457
• CID: 1132921
• PubChem ID: 680475
• Update Time: 2025-04-20

1-(4-nitrophenyl)-3,5-diphenylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)-3,5-diphenylpyrazole
• CTK0G7562
• AC1LE54E
• 1-(4-nitro-phenyl)-3,5-diphenyl-1H-pyrazole
• 3,5-Diphenyl-1-(4-nitrophenyl)-pyrazol
• CHEMBL477837
• CHEBI:597261
• SureCN3447083
• 1-(4-Nitro-phenyl)-3,5-diphenyl-1H-pyrazol
• 1-(4-nitrophenyl)-3,5-diphenyl-1H-pyrazole
• 16449P
• 1-p-Nitrophenyl-3,5-diphenyl-pyrazol
• 1H-Pyrazole, 1-(4-nitrophenyl)-3,5-diphenyl-
• 1-(p-Nitrophenyl)-3,5-diphenylpyrazole
• CTK0G7562; AC1LE54E; 1-(4-nitro-phenyl)-3,5-diphenyl-1H-pyrazole; 3,5-Diphenyl-1-(4-nitrophenyl)-pyrazol; CHEMBL477837; CHEBI:597261; SureCN3447083; 1-(4-Nitro-phenyl)-3,5-diphenyl-1H-pyrazol; 1-(4-nitrophenyl)-3,5-diphenyl-1H-pyrazole; 16449P; 1-p-Nitrophenyl-3,5-diphenyl-pyrazol; 1H-Pyrazole, 1-(4-nitrophenyl)-3,5-diphenyl-; 1-(p-Nitrophenyl)-3,5-diphenylpyrazole;
• DTXSID00350476
• PXCMBYXFVRQYSH-UHFFFAOYSA-N
• SCHEMBL3447083
• BDBM50266682
• 10252-51-4

• Inchi： 1S/C21H15N3O2/c25-24(26)19-13-11-18(12-14-19)23-21(17-9-5-2-6-10-17)15-20(22-23)16-7-3-1-4-8-16/h1-15H
• InChI Key： PXCMBYXFVRQYSH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 341.11655
• Monoisotopic Mass: 341.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96